2-[2-(2-Ethoxyethoxy)ethoxy]ethanethiol

• IUPAC Name: 2-[2-(2-ethoxyethoxy)ethoxy]ethanethiol
• InChI: InChI=1S/C8H18O3S/c1-2-9-3-4-10-5-6-11-7-8-12/h12H,2-8H2,1H3
• InChI Key: MJGDDYDIULQMTE-UHFFFAOYSA-N
• Canonical SMILES: CCOCCOCCOCCS
• Molecular Formula: C8H18O3S
• Molecular Weight: 194.29 g/mol

Description

2-[2-(2-Ethoxyethoxy)ethoxy]ethanethiol, also known as triethylene glycol monomethyl ether thiol (TEGMMT), is a chemical compound that belongs to the family of thiol compounds. It is a colorless liquid with a characteristic odor and is used in various scientific research applications.

Scientific Research Applications

TEGMMT has various scientific research applications. It is used as a reagent in the synthesis of various organic compounds such as thioethers, thioesters, and thioacids. TEGMMT is also used as a ligand in coordination chemistry and as a reducing agent in organic synthesis. In addition, TEGMMT is used as a probe in surface-enhanced Raman spectroscopy (SERS) and as a modifier in gold nanoparticles.

Mechanism of Action

The mechanism of action of TEGMMT is not well understood. However, it is believed that TEGMMT acts as a reducing agent and forms a stable bond with metal ions. TEGMMT can also form self-assembled monolayers on gold surfaces, which can be used for the detection of various analytes.
Biochemical and physiological effects:
TEGMMT has not been extensively studied for its biochemical and physiological effects. However, it is considered to be relatively non-toxic and is not known to cause any adverse effects on human health.

Advantages and Limitations for Lab Experiments

TEGMMT has several advantages in lab experiments. It is relatively easy to synthesize and purify, and it is stable under normal laboratory conditions. TEGMMT is also versatile and can be used in various scientific research applications. However, TEGMMT has some limitations. It is not very soluble in water, which can limit its use in aqueous systems. In addition, TEGMMT can be sensitive to air and light, which can affect its stability.

Future Directions

There are several future directions for the use of TEGMMT in scientific research. One potential application is in the development of new sensors and probes for the detection of various analytes. TEGMMT can also be used in the synthesis of new organic compounds with potential applications in pharmaceuticals and materials science. In addition, TEGMMT can be further studied for its biochemical and physiological effects to determine its potential as a therapeutic agent.
Conclusion:
In conclusion, TEGMMT is a versatile chemical compound with various scientific research applications. It can be synthesized by reacting 2-[2-(2-Ethoxyethoxy)ethoxy]ethanethiol glycol monomethyl ether with hydrogen sulfide and is used as a reagent in organic synthesis, a ligand in coordination chemistry, and a probe in SERS. TEGMMT has several advantages in lab experiments, but also has some limitations. There are several future directions for the use of TEGMMT in scientific research, including the development of new sensors and probes and the study of its biochemical and physiological effects.

Synthesis Methods

TEGMMT can be synthesized by reacting 2-[2-(2-Ethoxyethoxy)ethoxy]ethanethiol glycol monomethyl ether with hydrogen sulfide in the presence of a catalyst. The reaction yields TEGMMT along with water and other by-products. The purity of TEGMMT can be increased by using various purification techniques such as distillation and chromatography.